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Compound of Interest

Compound Name:
5-Bromopyrimidin-2(1H)-one

hydrobromide

Cat. No.: B1338041 Get Quote

For researchers, scientists, and professionals in drug development, the proper management

and disposal of chemical waste is a critical component of laboratory safety and environmental

responsibility. This document provides a comprehensive, step-by-step guide for the safe

disposal of 5-Bromopyrimidin-2(1H)-one hydrobromide, a halogenated organic compound.

Adherence to these procedures is essential for ensuring a safe laboratory environment and

maintaining regulatory compliance.

Hazard Profile and Safety Precautions
Before handling 5-Bromopyrimidin-2(1H)-one hydrobromide, it is imperative to consult the

Safety Data Sheet (SDS) for the compound. The primary hazards associated with this and

similar brominated pyrimidines include:

Skin and eye irritation: The compound can cause serious irritation upon contact with skin and

eyes.[1][2]

Respiratory irritation: Inhalation of dust may lead to respiratory tract irritation.[1][2]

Harmful if swallowed: Ingestion of the compound can be harmful.[1]

Personal Protective Equipment (PPE): To mitigate these risks, the following PPE is mandatory

when handling 5-Bromopyrimidin-2(1H)-one hydrobromide:
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Eye Protection: Safety glasses with side-shields or chemical safety goggles.

Hand Protection: Chemical-resistant gloves, such as nitrile rubber.

Skin and Body Protection: A laboratory coat and appropriate footwear.

Respiratory Protection: In a well-ventilated area, preferably a chemical fume hood, is

essential. If dust formation is likely, a NIOSH-approved respirator should be used.[1]

Quantitative Data Summary
For a comprehensive understanding of the substance's properties, the following table

summarizes key quantitative data for the closely related 5-Bromopyrimidine.

Property Value

Molecular Formula C₄H₃BrN₂

Molecular Weight 158.98 g/mol

Melting Point 67-73 °C

GHS Hazard Statements H315, H319, H335

Data for 5-Bromopyrimidine, a closely related compound.[1]

Step-by-Step Disposal Protocol
The disposal of 5-Bromopyrimidin-2(1H)-one hydrobromide must be conducted in strict

accordance with local, state, and federal regulations. Under no circumstances should this

chemical be disposed of down the drain or in regular municipal trash.

1. Waste Identification and Segregation:

All waste containing 5-Bromopyrimidin-2(1H)-one hydrobromide must be classified as

hazardous waste.[1]

As a halogenated organic compound, it must be segregated from non-halogenated organic

waste streams.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/pdf/Safeguarding_Your_Laboratory_Proper_Disposal_of_5_Bromopyrimidine.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Laboratory_Proper_Disposal_of_5_Bromopyrimidine.pdf
https://www.benchchem.com/product/b1338041?utm_src=pdf-body
https://www.benchchem.com/product/b1338041?utm_src=pdf-body
https://www.benchchem.com/pdf/Safeguarding_Your_Laboratory_Proper_Disposal_of_5_Bromopyrimidine.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Laboratory_Proper_Disposal_of_5_Bromopyrimidine.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1338041?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Keep this waste separate from incompatible materials, particularly strong oxidizing agents.[1]

2. Waste Collection and Container Requirements:

Solid Waste: All contaminated lab supplies, including weighing paper, gloves, and pipette

tips, should be collected in a designated, clearly labeled solid hazardous waste container.[1]

Liquid Waste: If 5-Bromopyrimidin-2(1H)-one hydrobromide is in a solution, it should be

collected in a dedicated container for halogenated organic solvent waste.

Container Specifications: Waste containers should be made of a compatible material, such

as high-density polyethylene (HDPE), and must be in good condition with a secure, leak-

proof closure.

3. Labeling:

The waste container must be clearly and accurately labeled with the words "Hazardous

Waste."

The full chemical name, "5-Bromopyrimidin-2(1H)-one hydrobromide," must be written on

the label.

Include the appropriate hazard pictograms (e.g., irritant).

The date when waste was first added to the container (the accumulation start date) must be

clearly marked.[1]

4. Storage:

Store the hazardous waste container in a designated Satellite Accumulation Area (SAA) at or

near the point of generation.[1]

The SAA should be under the control of the operator of the process generating the waste.

Ensure the storage area is secure and regularly inspected for any signs of leakage.[1]

5. Professional Disposal:
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The final disposal of 5-Bromopyrimidin-2(1H)-one hydrobromide must be carried out by a

licensed and certified hazardous waste disposal company.[1]

Contact your institution's Environmental Health and Safety (EHS) department to schedule a

pickup for the waste.

The recommended method of disposal is high-temperature incineration in a chemical

incinerator equipped with an afterburner and scrubber to neutralize harmful combustion

byproducts.[1]

Experimental Workflow and Disposal Decision
Pathway
The following diagram illustrates the decision-making process and workflow for the proper

handling and disposal of 5-Bromopyrimidin-2(1H)-one hydrobromide.
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Disposal Workflow for 5-Bromopyrimidin-2(1H)-one hydrobromide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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